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Introduction

Ethyl cyclohexanecarboxylate (CoH16032) is a significant organic compound utilized in various
industrial applications, including as a flavoring agent and a solvent. A thorough understanding
of its thermochemical properties is paramount for process design, safety assessments, and
computational modeling in chemical and pharmaceutical research. This technical guide
provides a comprehensive overview of the available thermochemical data for ethyl
cyclohexanecarboxylate, detailed experimental protocols for their determination, and a
visualization of its relevant metabolic pathway.

Core Thermochemical and Physical Data

The following tables summarize the key thermochemical and physical properties of ethyl
cyclohexanecarboxylate. This data has been compiled from various sources, with a strong
reliance on the critically evaluated data from the National Institute of Standards and Technology
(NIST).

Table 1: Core Thermophysical Properties
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Property Value Unit

Molecular Formula CoH1602

Molecular Weight 156.22 g/mol

Boiling Point (at 760 mmHg) 194-196 °C

Density (at 20°C) 0.966 - 0.978 g/cm3

Refractive Index (at 20°C) 1.4470 - 1.4540

Vapor Pressure (at 25°C) 0.385 mmHg

Table 2: Thermochemical Data

Property Value Unit

Standard Enthalpy of Data available in NIST/TRC <3/mol

Formation (liquid) Web Thermo Tables[1]

Enthalpy of Vaporization Data available in NISTITRC kJ/mol
Web Thermo Tables[1]

Esstl(sief)acity (liquid, at 9715 3(molK)

Enthalpy of Combustion Not explicitly found kJ/mol

Note: While the NIST/TRC Web Thermo Tables indicate the availability of data for the standard
enthalpy of formation, the specific value is accessible through their subscription service.[1]

Experimental Protocols

A precise determination of thermochemical data is essential for the reliable application of this
information. Below are detailed methodologies for the key experiments used to measure the
thermochemical properties of liquid esters like ethyl cyclohexanecarboxylate.

Combustion Calorimetry for the Determination of the
Standard Enthalpy of Formation
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The standard enthalpy of formation of an organic liquid is typically determined indirectly from its
experimentally measured enthalpy of combustion using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a sealed container (the
"bomb") filled with excess oxygen under pressure. The heat released by the combustion
reaction is absorbed by the surrounding water bath, and the temperature change of the water is
measured.

Apparatus:

» High-precision bomb calorimeter

o Calorimeter bucket

o Stirrer

o High-precision thermometer (e.g., platinum resistance thermometer)
o Oxygen cylinder with pressure gauge

e Fuse wire (e.g., nichrome or platinum)

o Pellet press (for solid samples, used here for the benzoic acid standard)
e Crucible (silica or platinum)

e Analytical balance

Procedure:

o Calibration of the Calorimeter:

o A known mass (typically around 1 g) of a standard substance with a precisely known
enthalpy of combustion, such as benzoic acid, is pressed into a pellet.

o The pellet is placed in the crucible within the bomb.
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o A fuse wire of known length and mass is connected to the electrodes of the bomb head,
with the wire in contact with the pellet.

o A small, known amount of distilled water (typically 1 mL) is added to the bomb to saturate
the internal atmosphere with water vapor, ensuring that the water formed during
combustion is in the liquid state.

o The bomb is sealed and purged with oxygen to remove any nitrogen, then filled with pure
oxygen to a pressure of approximately 30 atm.

o The bomb is placed in the calorimeter bucket containing a precisely measured mass of
water.

o The calorimeter lid, with the stirrer and thermometer, is put in place. The system is allowed
to reach thermal equilibrium.

o The initial temperature is recorded at regular intervals to establish a baseline.

o The sample is ignited by passing an electric current through the fuse wire.

o The temperature of the water is recorded at regular intervals until a maximum temperature
is reached and then begins to cool.

o The final temperature is determined after correcting for heat exchange with the
surroundings.

o The heat capacity of the calorimeter is calculated using the known enthalpy of combustion
of benzoic acid and the measured temperature rise.

Combustion of Ethyl Cyclohexanecarboxylate:

o A known mass of liquid ethyl cyclohexanecarboxylate is sealed in a gelatin capsule or a
small, thin-walled glass ampoule.

o The encapsulated sample is placed in the crucible.

o The same procedure as for the calibration with benzoic acid is followed: a fuse wire is
attached, the bomb is sealed and filled with oxygen, and the combustion is initiated.
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o The temperature change is measured, and the total heat released is calculated using the
previously determined heat capacity of the calorimeter.

e Corrections and Calculations:

o Corrections are made for the heat released by the combustion of the fuse wire and the
gelatin capsule (if used).

o A correction is also made for the formation of nitric acid from any residual nitrogen in the
bomb.

o The constant-volume heat of combustion (AU_c) is calculated.

o The standard enthalpy of combustion (AH_c°) is then calculated from AU_c using the
equation: AH_c° = AU_c + An_gRT, where An_g is the change in the number of moles of
gas in the combustion reaction, R is the ideal gas constant, and T is the standard
temperature (298.15 K).

o Finally, the standard enthalpy of formation (AH_f°) of ethyl cyclohexanecarboxylate is
calculated using Hess's Law, from the standard enthalpies of formation of the combustion
products (CO2 and Hz20).

Determination of Enthalpy of Vaporization by Differential
Scanning Calorimetry (DSC)

Principle: DSC can be used to measure the heat flow associated with the vaporization of a
liquid as a function of temperature. By measuring the boiling point at different pressures, the
enthalpy of vaporization can be determined using the Clausius-Clapeyron equation.

Procedure:

o Asmall, accurately weighed sample of ethyl cyclohexanecarboxylate is placed in a volatile
sample pan with a pinhole lid.

e The sample is heated in the DSC cell at a constant rate under a controlled atmosphere and
pressure.
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e The DSC measures the heat flow into the sample, and an endothermic peak is observed at
the boiling point.

e The experiment is repeated at several different pressures.
e The boiling temperatures at different pressures are used to plot In(P) versus 1/T.

o The enthalpy of vaporization (AH_vap) is calculated from the slope of the line (slope =
-AH_vap/R).

Measurement of Heat Capacity by Adiabatic Calorimetry

Principle: An adiabatic calorimeter is designed to minimize heat exchange with the
surroundings. A known amount of electrical energy is supplied to the sample, and the resulting
temperature increase is measured.

Procedure:

o A known mass of ethyl cyclohexanecarboxylate is placed in a sealed sample container
within the adiabatic calorimeter.

e The system is brought to the desired starting temperature.
o A precisely measured amount of electrical energy is supplied to the sample through a heater.
o The temperature of the sample is monitored until it stabilizes.

» The heat capacity (C_p) is calculated from the electrical energy supplied and the measured
temperature change.

e This process is repeated over a range of temperatures to determine the temperature
dependence of the heat capacity.

Visualization of a Relevant Metabolic Pathway

While specific metabolic pathways for ethyl cyclohexanecarboxylate are not extensively
documented, it is reasonable to assume that its metabolism would begin with hydrolysis to
cyclohexanecarboxylic acid and ethanol. The subsequent metabolism of cyclohexanecarboxylic
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acid has been studied in microorganisms. The following diagram illustrates the aerobic
metabolic pathway of cyclohexanecarboxylic acid in the bacterium Alcaligenes strain W1.[2][3]

Aerobic Metabolism of Cyclohexanecarboxylic Acid in Alcaligenes strain W1

Initial Hydrolysis (Hypothesized)
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Metabolic pathway of cyclohexanecarboxylic acid.

Conclusion

This technical guide provides a consolidated source of thermochemical data and experimental
methodologies for ethyl cyclohexanecarboxylate. While a specific experimental value for the
standard enthalpy of formation requires access to specialized databases, the detailed protocol
for its determination via combustion calorimetry is provided. The visualization of the metabolic
pathway of the parent carboxylic acid offers insight into its potential biological fate. This
information is intended to be a valuable resource for researchers and professionals working
with this compound, facilitating more accurate modeling, safer handling, and a deeper
understanding of its chemical behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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